molecular formula C12H12N2O2 B8382150 4-(5-Methylcyclohexa-1,3-dienyl)-3-nitropyridine

4-(5-Methylcyclohexa-1,3-dienyl)-3-nitropyridine

Cat. No.: B8382150
M. Wt: 216.24 g/mol
InChI Key: MXJZDZVXDWVWIA-UHFFFAOYSA-N
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Description

4-(5-Methylcyclohexa-1,3-dienyl)-3-nitropyridine is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O2

Molecular Weight

216.24 g/mol

IUPAC Name

4-(5-methylcyclohexa-1,3-dien-1-yl)-3-nitropyridine

InChI

InChI=1S/C12H12N2O2/c1-9-3-2-4-10(7-9)11-5-6-13-8-12(11)14(15)16/h2-6,8-9H,7H2,1H3

InChI Key

MXJZDZVXDWVWIA-UHFFFAOYSA-N

Canonical SMILES

CC1CC(=CC=C1)C2=C(C=NC=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (+/−)-5-methyl-3-(3-nitropyridin-4-yl)cyclohex-2-enol (1.0 equiv.) in dioxane (0.1M) was added p-TSA (1.0 equiv.), and the reaction was stirred at 100° C. for 3 h. The solution was cooled to room temperature, then passed through a pad of neutral alumina eluting with EtOAc to yield (+/−)-4-(5-methylcyclohexa-1,3-dienyl)-3-nitropyridine as a yellow oil in 68% yield. LC/MS=217.1 (M+H), LC=3.908 min.
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